Cas no 61430-07-7 (L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-)

L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]- structure
61430-07-7 structure
Product Name:L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-
CAS No:61430-07-7
MF:C14H24N4O5
MW:328.364163398743
CID:479788
PubChem ID:10449162
Update Time:2025-04-19

L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-
    • (2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
    • 61430-07-7
    • DTXSID90440153
    • Inchi: 1S/C14H24N4O5/c1-7(15)11(19)16-8(2)12(20)17-9(3)13(21)18-6-4-5-10(18)14(22)23/h7-10H,4-6,15H2,1-3H3,(H,16,19)(H,17,20)(H,22,23)/t7-,8-,9-,10-/m0/s1
    • InChI Key: IZXURCUWTGEUAM-XKNYDFJKSA-N
    • SMILES: O=C([C@H](C)NC([C@H](C)NC([C@H](C)N)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 328.17482
  • Monoisotopic Mass: 328.17466988g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.1
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • PSA: 141.83
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